2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]-1,3-benzothiazole

• IUPAC Name: 2-[5-(2-methoxy-4-nitrophenyl)furan-2-yl]-1,3-benzothiazole
• InChI: InChI=1S/C18H12N2O4S/c1-23-16-10-11(20(21)22)6-7-12(16)14-8-9-15(24-14)18-19-13-4-2-3-5-17(13)25-18/h2-10H,1H3
• InChI Key: FVONGZBBNVKNBR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])C2=CC=C(O2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C18H12N2O4S
• Molecular Weight: 352.4 g/mol

Description

2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]-1,3-benzothiazole is a synthetic compound that has been extensively studied for its biochemical and physiological effects. It is commonly referred to as MBT or MBTF, and has been found to have potential applications in various fields, including medicine and agriculture.

Scientific Research Applications

MBTF has been found to have potential applications in various fields, including medicine and agriculture. In medicine, it has been studied for its anticancer, antimicrobial, and anti-inflammatory properties. In agriculture, it has been studied for its potential use as a pesticide and herbicide.

Mechanism of Action

The mechanism of action of MBTF is not fully understood, but it is believed to act by inhibiting certain enzymes and signaling pathways in cells. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects:
MBTF has been found to have various biochemical and physiological effects. In vitro studies have shown that it can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation. In vivo studies have shown that it can reduce tumor growth in animal models and improve the survival of animals with sepsis.

Advantages and Limitations for Lab Experiments

MBTF has several advantages for lab experiments, including its high purity and stability, and its ability to be easily synthesized. However, it also has some limitations, including its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on MBTF. One area of interest is its potential use as a therapeutic agent for cancer and other diseases. Another area of interest is its potential use as a pesticide and herbicide in agriculture. Further studies are needed to fully understand the mechanism of action of MBTF and its potential applications in various fields.